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Compound of Interest

Compound Name: Benzyl (6-bromohexyl)carbamate

Cat. No.: B038270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl (6-
bromohexyl)carbamate, a chemical compound relevant in various research and development
applications. The document details its chemical and physical properties, outlines a general
synthetic protocol, and includes safety and handling information.

Compound Data

Benzyl (6-bromohexyl)carbamate is a chemical compound with the CAS number 116784-97-
5.[1] It is also known by several synonyms, including (6-Bromohexyl)carbamic Acid Benzyl
Ester, 6-[N-(Carbobenzoxy)amino]hexyl Bromide, 6-(N-Cbz-amino)hexyl Bromide, and 6-(N-
Benzyloxycarbonylamino)hexyl Bromide.[2] The compound typically appears as a white to
almost white powder or crystal.[3]

Table 1: Quantitative Data for Benzyl (6-bromohexyl)carbamate
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Property Value References
Molecular Weight 314.22 g/mol [11[3]
Molecular Formula C14H20BrNO2 [1103114]

CAS Number 116784-97-5 [1]13][5]
Purity >98.0% (HPLC) [31[4]

Melting Point 49.0t0 53.0 °C [3]

Physical State Solid (at 20°C) [3]

MDL Number MFCD08436190 [11[3]
PubChem CID 15222390 [1]

Reaxys Registry Number 6510349 [3]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Benzyl (6-
bromohexyl)carbamate are not extensively available in the provided search results, a general
synthesis can be inferred from standard organic chemistry principles for carbamate formation. A
plausible method involves the reaction of a protected amine with an alkyl halide.

General Synthesis of Benzyl (6-bromohexyl)carbamate:

A common method for forming a carbamate is through the reaction of an alcohol with an
isocyanate, or by reacting a chloroformate with an amine. In the context of this molecule, a
likely synthetic route involves the reaction of benzyl chloroformate with 6-bromohexylamine.

Materials:
e 6-bromohexylamine
e Benzyl chloroformate

e Asuitable base (e.qg., triethylamine or pyridine)
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e An inert solvent (e.g., dichloromethane or tetrahydrofuran)

Procedure:

e Dissolve 6-bromohexylamine in the chosen inert solvent in a reaction vessel.
e Cool the solution in an ice bath to 0°C.

e Add the base to the solution.

o Slowly add benzyl chloroformate to the reaction mixture while maintaining the temperature at
0°C.

 Allow the reaction to warm to room temperature and stir for several hours until completion,
which can be monitored by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with water.

o Extract the aqueous layer with an organic solvent.

o Combine the organic layers, dry over an anhydrous salt (e.g., sodium sulfate), and filter.
o Concentrate the filtrate under reduced pressure to yield the crude product.

o Purify the crude product by column chromatography on silica gel to obtain pure Benzyl (6-
bromohexyl)carbamate.

Mandatory Visualizations
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Benzyl (6-bromohexyl)carbamate

Purification (Column Chromatography)

Click to download full resolution via product page
Caption: Generalized synthetic workflow for Benzyl (6-bromohexyl)carbamate.

Safety and Handling

Benzyl (6-bromohexyl)carbamate is classified with certain hazards. It is known to cause skin
irritation (H315) and serious eye irritation (H319).[3][4][5]

Precautionary Statements:

e Prevention: Wash skin thoroughly after handling.[3][5] Wear protective gloves, eye
protection, and face protection.[3][5]

« Response:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b038270?utm_src=pdf-body-img
https://www.benchchem.com/product/b038270?utm_src=pdf-body
https://www.benchchem.com/product/b038270?utm_src=pdf-body
https://www.tcichemicals.com/AU/en/p/B5355
https://www.tcichemicals.com/KR/en/sds/B5355_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/B5355_EU_6N.pdf
https://www.tcichemicals.com/AU/en/p/B5355
https://www.tcichemicals.com/BE/en/sds/B5355_EU_6N.pdf
https://www.tcichemicals.com/AU/en/p/B5355
https://www.tcichemicals.com/BE/en/sds/B5355_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o IF ON SKIN: Wash with plenty of water.[3][4][5] If skin irritation occurs, get medical advice
or attention.[4][5] Take off contaminated clothing and wash it before reuse.[4][5]

o IF IN EYES: Rinse cautiously with water for several minutes.[3][4] Remove contact lenses,
if present and easy to do, and continue rinsing.[3][4] If eye irritation persists, get medical
advice or attention.[3][4][5]

Storage: It is recommended to store Benzyl (6-bromohexyl)carbamate at room temperature,
preferably in a cool and dark place below 15°C.[3]

In case of accidental exposure:

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[4] Get medical advice if you feel unwell.[4]

o Skin Contact: Take off all contaminated clothing immediately and wash the affected area with
plenty of water.[5]

o Eye Contact: Rinse with plenty of water.[5] If contact lenses are worn, remove them if
possible.[5]

 Ingestion: Rinse mouth and get medical attention.[5]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(APAC) [tcichemicals.com]
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 To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl (6-
bromohexyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038270#molecular-weight-of-benzyl-6-bromohexyl-
carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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